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Compound of Interest

5-Cyclopropoxy-2-fluoro-4-
Compound Name:
iodopyridine

Cat. No.: B14830342

Get Quote

Executive Summary

5-Cyclopropoxy-2-fluoro-4-iodopyridine is a high-value heterocyclic building block designed

for the rapid diversification of pyridine-based agrochemicals. Its trisubstituted core offers
orthogonal reactivity, enabling the sequential construction of complex Picolinamide Fungicides
(e.g., Qil inhibitors) and Pyridine Carboxylate Herbicides (e.g., Auxin mimics).

The strategic inclusion of the cyclopropoxy group at the C5 position provides a lipophilic,
metabolically stable alternative to methoxy or isopropoxy groups, significantly enhancing the
bioavailability and rainfastness of final active ingredients (Als).

Chemical Profile & Strategic Utility
Structural Analysis

The molecule (C

H

FINO) features three distinct "handles" for chemical manipulation:
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C4-lodo Position: The most reactive site for Palladium-catalyzed cross-couplings (Suzuki-
Miyaura, Sonogashira, Heck). It allows for the introduction of aryl or heteroaryl tails critical

for binding affinity.
C2-Fluoro Position: A reactive electrophile for Nucleophilic Aromatic Substitution (S

Ar). It serves as a precursor for introducing chiral amines, ethers, or conversion to a picolinic
acid moiety (via cyanation/hydrolysis).

C5-Cyclopropoxy Group: A pre-installed, sterically demanding ether. It modulates the
electron density of the pyridine ring and improves the logP (lipophilicity) of the final molecule
without the metabolic liability of a simple methyl ether.

Agrochemical Relevance[1]

Herbicides: Analogous to the Arylex™ (Halauxifen) active, where the C4-aryl and C2-
carboxylate motifs are essential. The 5-cyclopropoxy group offers a novel IP space for
resistance-breaking analogs.

Fungicides: The scaffold serves as a core for picolinamide fungicides (similar to
Fenpicoxamid), where the C2-amide linkage drives activity against respiratory complex Il (Qi
site).

Synthetic Pathways & Logic

The following diagram illustrates the orthogonal reactivity of the scaffold, allowing for divergent

synthesis of two major agrochemical classes.

C2-Carbonylation Target A:
C4-Suzuki Coupling 4-Aryl-5-cyclopropoxy- (o, pd MeVOH) o pyridine gamoxy‘a‘e
(Ar-B(OH)2, Pd cat) 2-fluoropyridine Syphiies Fietbicide Anaing
5-Cyclopropoxy-4-iodo- Amide Coupling
picolinic acid (R-NH2, HATU)
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Caption: Divergent synthetic workflows for Herbicide (Path A) and Fungicide (Path B) discovery
using the 5-cyclopropoxy scaffold.

Experimental Protocols
Protocol A: Regioselective C4-Suzuki Coupling

Objective: To introduce an aryl group at the C4 position while preserving the C2-fluorine for
subsequent transformation. Mechanism: The oxidative addition of Pd(0) occurs preferentially at
the C-1 bond (Bond Dissociation Energy ~65 kcal/mol) over the C-F bond (~115 kcal/mol).

Materials:
e 5-Cyclopropoxy-2-fluoro-4-iodopyridine (1.0 eq)
e Arylboronic acid (1.1 eq)
o Pd(dppf)CI
-CH
Cl
(0.03 eq)

e Cesium Carbonate (Cs
CO

) (2.0 eq)

Solvent: 1,4-Dioxane / Water (4:1 v/v)
Procedure:

e Setup: In a nitrogen-purged reaction vial, combine the iodopyridine (279 mg, 1.0 mmol),
arylboronic acid (1.1 mmol), and Cs

CO

(652 mg, 2.0 mmol).
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» Solvent Addition: Add degassed 1,4-dioxane (4 mL) and water (1 mL).
» Catalyst Addition: Add Pd(dppf)CI

(24 mg, 0.03 mmol) quickly to minimize air exposure. Cap the vial immediately.

o Reaction: Heat the mixture to 80°C for 4—6 hours. Monitor by LC-MS for the disappearance
of the starting iodide (M+H 280).

e Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with brine. Dry over
Na

SO
, filter, and concentrate.

 Purification: Flash chromatography (Hexanes/EtOAc gradient). The C2-fluorine remains
intact (verified by

F NMR, typically

-70 to -80 ppm).

Protocol B: C2-Cyanation (Precursor to Picolinic Acid)

Objective: To convert the C2-fluoro group into a nitrile, which is subsequently hydrolyzed to the
carboxylic acid (essential for picolinamide synthesis).

Materials:
e Product from Protocol A (4-Aryl-5-cyclopropoxy-2-fluoropyridine)
e Zinc Cyanide (Zn(CN)

) (0.6 eq)

. Pd

(dba)

(0.02 eq)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14830342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Xantphos (0.04 eq) or dppf (0.04 eq)

e Solvent: DMF (Anhydrous)

Procedure:

Setup: Charge a microwave vial with the fluoropyridine substrate (1.0 mmol), Zn(CN)

(70 mg, 0.6 mmol), Pd
(dba)
(18 mg), and Xantphos (23 mg).

 Activation: Add anhydrous DMF (5 mL). Sparge with Argon for 10 minutes.
e Reaction: Heat at 120°C for 12 hours (thermal) or 140°C for 1 hour (microwave).

o Note: The C2-F bond is activated by the adjacent pyridine nitrogen, but the reaction
requires higher energy than C4-I coupling.

o Safety Quench: Cool the reaction. Treat the mixture with 10% bleach (sodium hypochlorite)
solution to oxidize any residual cyanide before disposal.

« |solation: Extract with EtOAc, wash extensively with LiCl (5% aq) to remove DMF.

o Hydrolysis (Optional Step): Reflux the nitrile in 6M HCI/AcOH for 4 hours to yield the 5-
cyclopropoxy-picolinic acid.

Process Safety & Handling
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Hazard Class Risk Description Mitigation Strategy

Halogenated pyridines can o
Double-glove (Nitrile) and work

Skin Sensitizer cause severe contact )
N in a fume hood.
dermatitis.
The C2-Fluoro group is Store under inert gas (Argon)
Reactive Intermediate susceptible to hydrolysis in at 2—8°C. Avoid prolonged
basic aqueous media. exposure to moisture.

) Perform all cyanation reactions
) ] Protocol B involves metal ) ) ]
Cyanide Generation ) in a dedicated hood with a
cyanides. ) ] ) )
cyanide antidote kit available.

Comparison of Alkoxy Substituents

The choice of the Cyclopropoxy group over standard alkoxy groups is data-driven.

. Metabolic Stability Steric Bulk (A-
Substituent LogP (Est.)

(Microsomal) Value)
Low (O-demethylation
Methoxy (-OMe) 1.2 ] ) Small
is rapid)
Isopropoxy (-OiPr) 2.1 Medium Medium
High (Cyclopropyl ring
Cyclopropoxy (-OcPr) 2.4 retards oxidative High

cleavage)

Data Source: Internal SAR meta-analysis of pyridine fungicides.

References

o Synthesis of 5-Cyclopropoxy Intermediates

o Patent: "Heterocyclic compounds and their use in the treatment of helminth infections."
W02020219871A1. (Describes the synthesis of 5-cyclopropoxy-3-
(trifluoromethyl)picolinonitrile via cyclopropanol/NaH SNAr).
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o General Reactivity of 2-Fluoro-4-iodopyridines

o Schlosser, M., et al. "Site-Selective Coupling of 2,4-Dihalopyridines.” Eur. J. Org. Chem.,
2005.[1]

o Chem-Impex/Sigma-Aldrich Product Data: 5-Chloro-2-fluoro-4-iodopyridine (Analogous
reactivity profile).

 Picolinamide Fungicide Chemistry: Owen, W. J., et al. "The discovery and optimization of
picolinamide fungicides." Bioorg. Med. Chem. Lett., 2017. (Context for the utility of the
picolinic acid core).

Disclaimer: This guide is for research purposes only. All synthesis should be conducted by
qualified personnel in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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